Cas no 2229453-53-4 (1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid)

1-Methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core linked to a methyl-substituted oxazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The carboxylic acid functional group enhances its versatility as a synthetic intermediate, enabling further derivatization or coordination chemistry. Its well-defined molecular architecture offers stability and selectivity, making it suitable for targeted research in medicinal chemistry, particularly in the development of bioactive molecules. The compound's purity and consistent performance are critical for reproducible results in experimental settings. Its structural features may also contribute to binding affinity in enzyme inhibition studies.

1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid structure

2229453-53-4 structure

Product Name:1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid

CAS No:2229453-53-4

MF:C₉H₉N₃O₃

MW:207.186061620712

CID:5945269

PubChem ID:165618429

Update Time:2025-05-27

1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid
- 2229453-53-4
- EN300-1815611
- Inchi： 1S/C9H9N3O3/c1-5-3-7(11-15-5)8-6(9(13)14)4-10-12(8)2/h3-4H,1-2H3,(H,13,14)
- InChI Key： LRVJTRVHIJFCNT-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C2=C(C(=O)O)C=NN2C)=N1

Computed Properties

Exact Mass: 207.06439116g/mol
Monoisotopic Mass: 207.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 81.2Å²

1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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Enamine	EN300-1815611-0.05g	1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid	2229453-53-4	0.05g	$1140.0	2023-09-19
Enamine	EN300-1815611-0.1g	1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid	2229453-53-4	0.1g	$1195.0	2023-09-19
Enamine	EN300-1815611-0.25g	1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid	2229453-53-4	0.25g	$1249.0	2023-09-19
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Enamine	EN300-1815611-1.0g	1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid	2229453-53-4	1g	$1357.0	2023-06-03
Enamine	EN300-1815611-2.5g	1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid	2229453-53-4	2.5g	$2660.0	2023-09-19
Enamine	EN300-1815611-5.0g	1-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-4-carboxylic acid	2229453-53-4	5g	$3935.0	2023-06-03
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